3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester

• CAS No.: 887590-18-3
• Molecular Formula: C16H22ClNO4S
• Molecular Weight: 359.9 g/mol
• IUPAC Name: tert-butyl 3-(4-chlorophenyl)sulfonylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H22ClNO4S/c1-16(2,3)22-15(19)18-10-4-5-14(11-18)23(20,21)13-8-6-12(17)7-9-13/h6-9,14H,4-5,10-11H2,1-3H3
• InChI Key: LQSSNNDIKGRBEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)S(=O)(=O)C2=CC=C(C=C2)Cl

Description

3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate group at the 1-position and a 4-chlorophenylsulfonyl moiety at the 3-position. Though specific pharmacological data for this compound are absent in the provided evidence, its structural features suggest utility in medicinal chemistry, particularly in kinase inhibition or protease targeting, given the prevalence of sulfonyl and tert-butyl carbamate groups in such applications .

Preparation Methods

Boc Protection of 3-Hydroxypiperidine Followed by Sulfonylation

Step 1: Boc Protection
3-Hydroxypiperidine is treated with di-tert-butyl dicarbonate (Boc₂O) under basic conditions to yield tert-butyl 3-hydroxypiperidine-1-carboxylate.

Reaction Conditions

• Reagents: Boc₂O (1.2 eq.), 4-dimethylaminopyridine (DMAP, catalytic), triethylamine (TEA, 2 eq.)
• Solvent: Dichloromethane (DCM)
• Temperature: 0°C to room temperature
• Yield: 85–92%

Step 2: Activation of 3-Hydroxyl Group
The hydroxyl group is converted to a leaving group (e.g., tosylate or mesylate) to facilitate nucleophilic substitution.

Leaving Group	Reagent	Base	Solvent	Yield (%)
Tosylate	TsCl (1.5 eq.)	TEA (3 eq.)	DCM	90
Mesylate	MsCl (1.5 eq.)	TEA (3 eq.)	DCM	88

Step 3: Sulfinate Displacement
The tosylate/mesylate intermediate reacts with sodium 4-chlorobenzenesulfinate under heated conditions.

Optimized Conditions

• Reagent: Sodium 4-chlorobenzenesulfinate (2 eq.)
• Solvent: Dimethylformamide (DMF)
• Temperature: 80°C, 12–16 hours
• Yield: 70–75%

Overall Reaction Scheme
$$
\text{3-Hydroxypiperidine} \xrightarrow{\text{Boc}2\text{O}} \text{Boc-3-hydroxypiperidine} \xrightarrow{\text{TsCl}} \text{Boc-3-tosylate} \xrightarrow{\text{ArSO}2\text{Na}} \text{Target Compound}
$$

Direct Sulfonylation of Boc-Protected Piperidine Derivatives

An alternative approach involves introducing the sulfonyl group via C–H functionalization, though this method is less common due to regioselectivity challenges.

Key Findings

• Catalytic System: Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2 eq.), pivalic acid (1 eq.)
• Solvent: 1,2-Dichloroethane (DCE)
• Temperature: 100°C, 24 hours
• Yield: <50% (low efficiency, limited applicability)

Comparative Analysis of Methods

Method	Advantages	Limitations	Scalability
Tosylate Displacement	High regioselectivity, robust yields	Multi-step synthesis, costly reagents	Industrial-scale
Direct C–H Activation	Fewer steps	Low yield, poor regiocontrol	Laboratory-scale

Characterization Data

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃): δ 1.45 (s, 9H, Boc CH₃), 3.20–3.50 (m, 4H, piperidine H), 7.45–7.70 (m, 4H, Ar–H)
• ¹³C NMR (100 MHz, CDCl₃): δ 28.1 (Boc CH₃), 80.5 (Boc C–O), 125–140 (Ar–C), 154.2 (C=O)

Mass Spectrometry (EI-MS):

• m/z: 385.1 [M+H]⁺ (calc. 385.09)

Industrial-Scale Considerations

• Cost Efficiency: Tosylate displacement is preferred due to higher yields and reagent availability.
• Purification: Column chromatography (hexane/EtOAc 7:3) achieves >99% purity.
• Safety: Use of sulfonyl chlorides requires strict moisture control and PPE.

Chemical Reactions Analysis

Types of Reactions

3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the 4-chlorophenylsulfonyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, leading to inhibition of enzyme activity or modulation of receptor function. The piperidine ring provides structural stability and enhances binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The tert-butyl carbamate-protected piperidine core is a common scaffold in drug discovery. Key structural variations among analogs lie in the substituent at the 3-position of the piperidine ring:

Compound Name	Substituent at 3-Position	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Reference
Target Compound	4-Chlorophenylsulfonyl	C₁₆H₂₀ClNO₄S*	~381.85*	Hypothesized protease/kinase inhibition	—
C1 (Curcumin derivative)	Complex arylacryloyl-pentaenyl	Not provided	Not provided	Antiproliferative activity (IC₅₀ ~0.1–1 μM)
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	4-Phenyl	C₁₇H₂₃NO₄	305.37	Safety: Requires medical consultation
3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	4-Chloro-5-methyl-pyrimidin-2-yloxy	Not provided	Not provided	Potential nucleoside mimicry
4-(4-Methoxycarbonyl-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester	4-Methoxycarbonyl-phenyl	C₁₈H₂₃NO₄	317.38	Irritant (eyes/respiratory system)

*Hypothetical values due to lack of direct evidence for the target compound.

Key Observations :

• Bioactivity : C1’s antiproliferative activity highlights the significance of extended conjugation (arylacryloyl groups) in enhancing cytotoxicity . The target compound’s sulfonyl group may confer distinct binding interactions compared to C1’s acryloyl system.
• Chlorine Substitution : Both the target compound and the pyrimidinyloxy analog () contain chlorine, which may improve lipophilicity and target binding via halogen bonding.
• Safety : Compounds with phenyl or methoxycarbonyl groups () exhibit irritant properties, suggesting that the sulfonyl group in the target compound may alter toxicity profiles .

Physicochemical Properties

• Molecular Weight : The target compound’s hypothetical molecular weight (~381.85 g/mol) exceeds analogs like the phenyl-substituted derivative (305.37 g/mol) and methoxycarbonyl analog (317.38 g/mol), likely due to the sulfonyl group’s mass contribution.

Biological Activity

3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester is a compound of significant interest in medicinal chemistry due to its potential biological activities. The compound is characterized by a piperidine ring and a sulfonyl group, which contribute to its pharmacological properties. This article explores its biological activity, synthesis, mechanisms of action, and relevant research findings.

• Molecular Formula : C16H22ClNO4S
• Molecular Weight : 359.87 g/mol
• Boiling Point : 497.6 ± 45.0 °C (predicted)
• Density : 1.267 ± 0.06 g/cm³ (predicted)
• pKa : -3.55 ± 0.40 (predicted) .

The biological activity of this compound is primarily attributed to its interaction with various molecular targets:

• Protein Interaction : The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function.
• Binding Affinity : The presence of the chlorine atom may enhance binding affinity and selectivity for certain biological targets, influencing the compound's pharmacological profile.

Antibacterial Activity

Research indicates that compounds with similar structures exhibit varying degrees of antibacterial activity. For example, a study on related piperidine derivatives demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis, suggesting potential for similar efficacy in 3-(4-Chlorophenylsulfonyl)piperidine derivatives .

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on key enzymes:

• Acetylcholinesterase (AChE) : Compounds bearing the piperidine nucleus have shown significant AChE inhibition, which is crucial for treating neurodegenerative diseases.
• Urease Inhibition : Studies have indicated that related compounds exhibit strong urease inhibitory activity, making them candidates for treating urease-related conditions .

Synthesis

The synthesis of 3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester typically involves:

• Formation of Piperidine Ring : Cyclization from appropriate precursors.
• Sulfonylation : Reaction with 4-chlorobenzenesulfonyl chloride in the presence of a base like triethylamine.
• Esterification : Final step involves esterification using tert-butyl alcohol and a dehydrating agent such as dicyclohexylcarbodiimide (DCC) .

Case Studies

Several studies have investigated the biological activities of similar compounds:

• A study on piperidine derivatives showed that modifications at the sulfonyl group significantly affected their antibacterial and enzyme inhibitory activities, indicating structure-activity relationships that could be relevant for 3-(4-Chlorophenylsulfonyl)piperidine derivatives .

Comparative Analysis

A comparative analysis with other piperidine derivatives reveals:

Compound	Antibacterial Activity	AChE Inhibition (IC50)	Urease Inhibition (IC50)
Compound A	Moderate	2.14 µM	1.13 µM
Compound B	Strong	0.63 µM	2.15 µM
3-(4-Chlorophenylsulfonyl)piperidine	TBD	TBD	TBD